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Get Quote

Chemical Identifier Comparison

Property 1,3-Propylene Glycol Diacetate 1,2-Propylene Glycol Diacetate

IUPAC Name 1,3-propanediol, diacetate [1] 1-(acetyloxy)propan-2-yl acetate [2]

CAS Registry
Number

628-66-0 [1] 623-84-7 [2] [3] [4]

Other Names Trimethylene acetate; 1,3-Diacetoxypropane;

1,3-Propylene diacetate; Diacetate of 1,3-
propanediol [1]

1,2-Propylene diacetate; PGDA;

(±)-1,2-Diacetoxypropane [2] [3]

Molecular
Formula

C7H12O4 [1] C7H12O4 [2] [3]

Molecular
Weight

160.1678 g/mol [1] 160.169 g/mol [2] [3]

Canonical
SMILES

Not specified in search results CC(COC(C)=O)OC(C)=O [2] [5]

The relationship between these compounds and their parent glycols can be visualized in the following

diagram:
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Relationship Between Glycols and Diacetates

Parent Glycol

1,2-Propylene Glycol

  CAS: 57-55-6

1,3-Propanediol

  CAS: 504-63-2

1,2-Propylene Glycol Diacetate

  Esterification

1,3-Propylene Glycol Diacetate

  Esterification

Click to download full resolution via product page

Structural relationship between glycols and their diacetate esters.

Key Technical and Experimental Context

For researchers, understanding the synthesis and applications is crucial.

Synthesis of 1,3-Propanediol Esters: One patent describes a method for producing esters of 1,3-

propanediol, which includes 1,3-propylene glycol diacetate. The process involves a
transesterification reaction between a vinyl ester and 1,3-propanediol. This reaction is catalyzed by

a metal catalyst under conditions of 0.5-5 MPa hydrogen pressure and a temperature of 50-120 °C.
The hydrogen pressure is maintained to inhibit side reactions [6].

Common Production Method for 1,2-Isomer: A separate patent outlines a continuous production
method for the 1,2-isomer. This involves the esterification of 1,2-propylene glycol with acetic acid,

often using a solid acid catalyst like a cation exchange resin in a catalytic distillation tower. This
integrated process allows for simultaneous reaction and separation of products like water, driving the

reaction to completion [7].
Industrial Applications: While your query focuses on the 1,3-isomer, the more common 1,2-

propylene glycol diacetate (PGDA) is widely used as a solvent with low toxicity and favorable
environmental properties. Its applications include coatings and paints, printing inks, adhesives,
personal care products, and industrial cleaners [8] [4] [9].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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